Cas no 103906-66-7 (4-Chloro-1-(2-chlorophenyl)-1-oxobutane)

4-Chloro-1-(2-chlorophenyl)-1-oxobutane is a chlorinated aromatic ketone derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a chloro-substituted phenyl ring and a reactive chloroalkyl ketone moiety, makes it a versatile building block for further chemical modifications. The compound’s dual chloro-functionalization enhances its reactivity in nucleophilic substitution and condensation reactions, facilitating the synthesis of complex heterocyclic or substituted aromatic systems. Its well-defined molecular structure ensures consistent performance in controlled reactions, while its stability under standard conditions allows for convenient handling and storage. This compound is particularly useful in medicinal chemistry research for developing targeted bioactive molecules.
4-Chloro-1-(2-chlorophenyl)-1-oxobutane structure
103906-66-7 structure
Product Name:4-Chloro-1-(2-chlorophenyl)-1-oxobutane
CAS No:103906-66-7
MF:C10H10Cl2O
MW:217.091801166534
MDL:MFCD07699524
CID:874469
Update Time:2026-04-29

4-Chloro-1-(2-chlorophenyl)-1-oxobutane Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(2-chlorophenyl)-1-oxobutane
    • 4-chloro-1-(2-chlorophenyl)butan-1-one
    • 4,2'-Dichlorbutyrophenon
    • 4-Chlor-1-(2-chlor-phenyl)-butan-1-on
    • MDL: MFCD07699524
    • Inchi: InChI=1S/C10H10Cl2O/c11-7-3-6-10(13)8-4-1-2-5-9(8)12/h1-2,4-5H,3,6-7H2
    • InChI Key: GKRNRTGWZLLPAO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(=O)CCCCl)Cl

Computed Properties

  • Exact Mass: 216.01100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.54170

4-Chloro-1-(2-chlorophenyl)-1-oxobutane Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4-Chloro-1-(2-chlorophenyl)-1-oxobutane Pricemore >>

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Additional information on 4-Chloro-1-(2-chlorophenyl)-1-oxobutane

Comprehensive Overview of 4-Chloro-1-(2-chlorophenyl)-1-oxobutane (CAS No. 103906-66-7): Properties, Applications, and Industry Insights

4-Chloro-1-(2-chlorophenyl)-1-oxobutane, identified by its CAS number 103906-66-7, is a specialized organic compound with a unique molecular structure. This compound features a chlorophenyl group attached to a butane backbone, modified with chloro and ketone functional groups. Its structural characteristics make it a subject of interest in pharmaceutical intermediates, agrochemical research, and material science. The presence of chlorine atoms enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for halogenated compounds like 4-Chloro-1-(2-chlorophenyl)-1-oxobutane has surged due to their role in developing high-performance materials and bioactive molecules. Researchers frequently search for "synthesis methods for 103906-66-7" or "applications of chlorophenyl ketones," reflecting its relevance in modern chemistry. The compound's stability under controlled conditions and compatibility with cross-coupling reactions further elevate its utility.

From an industrial perspective, CAS 103906-66-7 is often explored for its potential in polymer modification and specialty chemicals. Its electrophilic properties allow it to act as a precursor in creating flame-retardant additives or UV stabilizers, aligning with the growing focus on sustainable materials. Environmental considerations, such as "green chemistry alternatives for halogenated compounds," are also shaping its research trajectory.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 4-Chloro-1-(2-chlorophenyl)-1-oxobutane. Purity assessments (>98%) are essential for pharmaceutical-grade applications, where even minor impurities can impact efficacy. FAQs such as "how to store 103906-66-7" highlight user concerns about its light sensitivity and recommended storage in amber glass containers under inert atmospheres.

The compound's mechanism of action in biological systems remains under investigation, particularly in enzyme inhibition studies. Its lipophilic nature suggests potential in drug delivery systems, a hot topic in nanomedicine. However, stringent regulatory compliance ensures its safe handling, avoiding classifications like hazardous substances.

Emerging trends link 103906-66-7 to catalysis and asymmetric synthesis, addressing queries like "chiral derivatives of chlorophenyl ketones." Innovations in flow chemistry have also optimized its production, reducing waste—a key focus in circular economy discussions. Collaborations between academia and industry continue to expand its applications while maintaining eco-friendly protocols.

In summary, 4-Chloro-1-(2-chlorophenyl)-1-oxobutane exemplifies the intersection of structural versatility and industrial applicability. Its CAS 103906-66-7 designation serves as a gateway for researchers exploring advanced organic synthesis and functional materials, ensuring its prominence in scientific literature and commercial ventures alike.

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